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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B123061

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 2-
undecanone, a versatile ketone utilized in various scientific and industrial applications,
including as a fragrance, food flavoring, and insect repellent. Understanding its solubility profile
is critical for formulation development, reaction chemistry, and environmental fate assessment.
This document details its solubility in aqueous and organic media, outlines experimental
protocols for solubility determination, and presents a logical workflow for these procedures.

Core Physical and Chemical Properties

2-Undecanone (also known as methyl nonyl ketone) is a colorless to slightly yellow liquid with
a characteristic fruity, floral odor.[1] Its long hydrocarbon chain renders it largely nonpolar, a key
determinant of its solubility characteristics.

Solubility Profile of 2-Undecanone

The solubility of 2-undecanone is dictated by its molecular structure, which includes a polar
carbonyl group and a long, nonpolar nine-carbon chain. This amphiphilic nature results in high
solubility in organic solvents and very low solubility in water.

Solubility in Water

2-Undecanone is sparingly soluble in water. The large hydrophobic carbon chain limits its
ability to form significant hydrogen bonds with water molecules.[2][3][4] Quantitative studies
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have reported its water solubility to be approximately 19.71 mg/L at 25°C (estimated) and
0.00179 g/100 mL (equivalent to 17.9 mg/L) at 25°C.

Solubility in Organic Solvents

2-Undecanone exhibits high solubility in a wide range of organic solvents.[5][6] This is
attributed to the favorable van der Waals interactions between its nonpolar alkyl chain and the
organic solvent molecules. While precise quantitative data is not widely published, it is
qualitatively described as soluble, highly soluble, or miscible in the following solvents.[2][3][4][5]
[6][71[8][9][10][11] A semi-quantitative measure indicates that it is soluble in 2 parts of 70%
alcohol.[12]

Quantitative Solubility Data

The following tables summarize the available quantitative and qualitative solubility data for 2-
undecanone.

Table 1: Solubility of 2-Undecanone in Water

Solvent Temperature (°C) Solubility
Water 25 19.71 mg/L (estimated)
Water 25 0.00179 g/100 mL

Table 2: Qualitative Solubility of 2-Undecanone in Organic Solvents
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Solvent Qualitative Solubility

Acetone Soluble/High Solubility[2][3][41151[61[71[81[O][1 1]
Benzene Soluble[2][3][4][7][11]

Chloroform Soluble[2]31[4171191[11]

Dichloromethane Soluble[9]

Dimethy! Sulfoxide (DMSO) Soluble[9]

Ethanol

Soluble/High Solubility[2][3][4][71[8][1 1][13]

Ether (Diethyl Ether)

Soluble[7][8][11]

Ethyl Acetate

High Solubility[5][6][9]

n-Heptane High Solubility[5][6]
Methanol High Solubility[5][6]
p-Xylene High Solubility[5][6]
Carbon Tetrachloride Soluble[7]
Grease/QOil Soluble[13]

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry. The

OECD Guideline 105 outlines two primary methods for determining water solubility: the column

elution method for substances with low solubility and the flask method for substances with

higher solubility. For organic solvents, the shake-flask method is a widely accepted standard.

Shake-Flask Method (Adapted from OECD Guideline

105)

This method is suitable for determining the solubility of 2-undecanone in both water and

organic solvents.
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1. Principle: A surplus of 2-undecanone is agitated in a chosen solvent at a constant

temperature for a sufficient period to reach equilibrium. The concentration of 2-undecanone in

the saturated solution is then determined by a suitable analytical method.

. Materials:

2-Undecanone (high purity)

Solvent of interest (e.g., water, ethanol, acetone)

Constant temperature shaker or water bath

Centrifuge

Analytical instrument (e.g., Gas Chromatograph with a Flame lonization Detector (GC-FID),
High-Performance Liquid Chromatograph (HPLC))

Volumetric flasks and pipettes

Syringes and filters (if necessary)

. Procedure:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium.

Equilibration: An excess amount of 2-undecanone is added to a known volume of the
solvent in a flask. The flask is then sealed and agitated in a constant temperature bath (e.qg.,
25°C £ 0.5°C). The agitation should be vigorous enough to ensure good mixing but not so
vigorous as to cause emulsification. The equilibration time is determined from the preliminary
test, but is typically 24-48 hours.

Phase Separation: After equilibration, the mixture is allowed to stand at the test temperature
to allow for the separation of the undissolved 2-undecanone. Centrifugation at the same
temperature is recommended to ensure complete separation of the solid/liquid phases.

Sampling and Analysis: A sample of the clear, saturated supernatant is carefully withdrawn.
The concentration of 2-undecanone in the sample is then determined using a calibrated
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analytical method such as GC-FID or HPLC.

o Data Reporting: The solubility is reported as the average of at least three replicate
determinations, expressed in units such as g/L, mg/L, or mol/L.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the determination of 2-undecanone
solubility using the shake-flask method.

Select Solvent and Prepare Stock of Calibrate Analytical
Test Temperature High Purity 2-Undecanone Instrument (e.g., GC-FID)

>,/

Add Excess 2-Undecanone
to Solvent

l Ny

Sample Supernatant

TeErr?utle“rgzﬁi ati:;cxlsiizggn Analyze Sample Concentration Report Results
P e.g 24-48h? via Calibrated Instrument (e.g., g/L at Temp)
Phase Separation Calculate Average Solubility
(Settling/Centrifugation) (n>=3 replicates)

Click to download full resolution via product page

Workflow for Solubility Determination

Signaling Pathways and Logical Relationships

In the context of 2-undecanone's use as an insect repellent, its interaction with olfactory
signaling pathways in insects is of primary interest. While detailed molecular pathways are a
subject of ongoing research, the general mechanism involves the binding of 2-undecanone to
odorant receptors (ORs) on the dendrites of olfactory sensory neurons (OSNs). This binding
event triggers a signal transduction cascade, leading to the generation of an action potential
that is transmitted to the insect's brain, ultimately resulting in a repellent behavioral response.
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The following diagram illustrates this simplified logical relationship.

Molecular Interaction
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Signal Transduction
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Repellent Behavior

Click to download full resolution via product page

Insect Repellency Logical Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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